Cas no 1248193-65-8 (2-(methoxymethyl)phenylthiourea)

• Product Name: 2-(methoxymethyl)phenylthiourea
• CAS No: 1248193-65-8
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 4580782
• PubChem ID: 61504375
• Update Time: 2025-10-28

2-(methoxymethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[2-(methoxymethyl)phenyl]-
• [2-(methoxymethyl)phenyl]thiourea
• 2-(methoxymethyl)phenylthiourea

• Inchi： 1S/C9H12N2OS/c1-12-6-7-4-2-3-5-8(7)11-9(10)13/h2-5H,6H2,1H3,(H3,10,11,13)
• InChI Key： ZALVYHAMQBOMEV-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1COC)C(N)=S

Additional information on 2-(methoxymethyl)phenylthiourea

2-(Methoxymethyl)Phenylthiourea: A Comprehensive Overview

2-(Methoxymethyl)phenylthiourea (CAS No. 1248193-65-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmacology. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development, catalysis, and advanced materials. In this article, we delve into the properties, synthesis methods, and recent advancements in the utilization of 2-(methoxymethyl)phenylthiourea, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 2-(methoxymethyl)phenylthiourea consists of a phenyl group substituted with a methoxymethyl moiety and a thiourea functional group. This combination makes it highly reactive and capable of participating in various chemical transformations. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects against bacterial enzymes and cancer cell lines, making it a promising candidate for drug discovery.

One of the most notable advancements in the study of 2-(methoxymethyl)phenylthiourea involves its application in catalytic processes. Scientists have explored its ability to act as a catalyst in asymmetric synthesis, enabling the formation of complex chiral molecules with high enantioselectivity. This property has significant implications for the pharmaceutical industry, where the production of chiral drugs is critical. Furthermore, recent research has focused on its role in polymer chemistry, where it serves as a precursor for the synthesis of novel polymeric materials with tailored properties.

In terms of synthesis, 2-(methoxymethyl)phenylthiourea can be prepared through various methods, including nucleophilic substitution and condensation reactions. A recent study published in *Journal of Organic Chemistry* reported an efficient one-pot synthesis route that utilizes readily available starting materials and mild reaction conditions. This method not only enhances the scalability of production but also reduces environmental impact, aligning with current trends toward sustainable chemistry.

The physical and chemical properties of 2-(methoxymethyl)phenylthiourea have also been thoroughly investigated. Its solubility profile, thermal stability, and reactivity under different conditions have been documented in several peer-reviewed articles. For instance, researchers from the University of California have reported on its thermal decomposition behavior under varying temperatures, providing valuable insights into its stability during industrial applications.

Another area where 2-(methoxymethyl)phenylthiourea has shown promise is in biomedical imaging. Its ability to act as a contrast agent in magnetic resonance imaging (MRI) has been explored in preclinical studies. By incorporating this compound into imaging agents, researchers aim to improve diagnostic accuracy and reduce patient exposure to harmful radiation.

In conclusion, 2-(methoxymethyl)phenylthiourea (CAS No. 1248193-65-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its reactivity and versatility, continues to drive innovative research and development. As advancements in synthetic methods and application studies progress, this compound is poised to play an even more significant role in shaping future technologies and therapeutic interventions.